Cas no 58042-01-6 (Benzene, 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]-)

Benzene, 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]- structure
58042-01-6 structure
Product Name:Benzene, 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]-
CAS No:58042-01-6
MF:C14H11Cl3O
MW:301.595541238785
CID:343283
PubChem ID:21481668
Update Time:2025-04-19

Benzene, 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]-
    • 2,4-dichloro-1-[[3-(chloromethyl)phenoxy]methyl]benzene
    • 58042-01-6
    • 2,4-Dichloro-1-{[3-(chloromethyl)phenoxy]methyl}benzene
    • AKOS005856251
    • SCHEMBL11705156
    • DTXSID00614489
    • Inchi: 1S/C14H11Cl3O/c15-8-10-2-1-3-13(6-10)18-9-11-4-5-12(16)7-14(11)17/h1-7H,8-9H2
    • InChI Key: JAJJNMWPHUWUHS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1COC1=CC=CC(CCl)=C1)Cl

Computed Properties

  • Exact Mass: 299.98773
  • Monoisotopic Mass: 299.987548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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